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Compound of Interest

Compound Name: Cymal-6

Cat. No.: B1348375 Get Quote

For researchers and laboratory professionals, the proper disposal of chemical reagents is a

critical component of laboratory safety and environmental responsibility. This guide provides a

comprehensive, step-by-step procedure for the safe handling and disposal of Cymal-6, a non-

ionic detergent commonly used in the solubilization of membrane proteins. Adherence to these

protocols is essential to mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Hazard Communication
Cymal-6, also known as 6-Cyclohexyl-1-Hexyl-β-D-Maltoside, is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1] Before initiating any

disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for detailed hazard

information and handling precautions.

Hazard Identification and Safety Precautions:
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Hazard Classification GHS Hazard Statement Precautionary Statement

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling.[1]

Acute Aquatic Toxicity

(Category 1)
H400: Very toxic to aquatic life

P270: Do not eat, drink or

smoke when using this

product.[1]

Chronic Aquatic Toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects

P273: Avoid release to the

environment.[1]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Personal Protective Equipment (PPE):

When handling Cymal-6, appropriate personal protective equipment must be worn. This

includes, but is not limited to:

Lab coat

Safety glasses with side shields or goggles

Chemical-resistant gloves (e.g., nitrile)

NIOSH-approved respirator if dust is generated[2]
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The disposal of Cymal-6 must be conducted in accordance with all applicable local, state, and

federal regulations.[2] The following protocol provides a general framework for its safe disposal.

1. Waste Identification and Segregation:

Identify all waste streams containing Cymal-6. This includes pure Cymal-6, solutions

containing Cymal-6, and any contaminated materials such as pipette tips, tubes, and gloves.

Segregate Cymal-6 waste from other laboratory waste streams to prevent accidental mixing

with incompatible chemicals.

2. Waste Collection and Containment:

Solid Waste: Collect solid Cymal-6 waste in a clearly labeled, sealed container. The

container should be made of a material compatible with the chemical.

Liquid Waste: Collect liquid waste containing Cymal-6 in a dedicated, leak-proof, and clearly

labeled container. Do not fill the container to more than 80% of its capacity to allow for

expansion.

Contaminated Materials: Place all disposables contaminated with Cymal-6 into a designated

hazardous waste container.

3. Labeling:

Clearly label all waste containers with the words "Hazardous Waste."

The label must include the full chemical name ("Cymal-6" or "6-Cyclohexyl-1-Hexyl-β-D-

Maltoside"), the concentration (if in solution), and the associated hazards (e.g., "Toxic,"

"Harmful if Swallowed," "Aquatic Hazard").

Indicate the date of waste accumulation.

4. Storage:

Store Cymal-6 waste containers in a designated, well-ventilated, and secure hazardous

waste accumulation area.
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Ensure that the storage area is away from drains and sources of ignition.[1]

Follow institutional guidelines for the maximum allowable storage time for hazardous waste.

5. Final Disposal:

Arrange for the collection and disposal of Cymal-6 waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of Cymal-6 down the drain or in the regular trash.[1] Its high aquatic toxicity

poses a significant threat to the environment.

Cymal-6 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Cymal-6.
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Caption: Workflow for the proper disposal of Cymal-6.
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By following these procedures, laboratory personnel can ensure the safe and environmentally

responsible disposal of Cymal-6, thereby protecting themselves, their colleagues, and the

ecosystem. Always prioritize safety and consult your institution's specific guidelines for

hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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